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Compound of Interest

Compound Name: 4-Biphenylacetonitrile

Cat. No.: B151210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Biphenylacetonitrile, a crystalline solid with the chemical formula C₁₄H₁₁N, is a significant

molecule in the landscape of organic chemistry and pharmaceutical development.[1] Its

biphenyl scaffold is a privileged structure in medicinal chemistry, and the nitrile group serves as

a versatile functional handle for a variety of chemical transformations. This guide provides a

comprehensive overview of the discovery, historical evolution of synthesis, and detailed

experimental protocols for 4-Biphenylacetonitrile, offering valuable insights for researchers

and professionals in the field.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 4-Biphenylacetonitrile is

fundamental for its application in research and development.
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Property Value Source

CAS Number 31603-77-7 [1]

Molecular Formula C₁₄H₁₁N [1]

Molecular Weight 193.24 g/mol [1]

Melting Point 88-92 °C [2]

Boiling Point 146-150 °C at 0.03 mmHg [2]

Appearance White crystalline powder [2]

Solubility
Slightly soluble in chloroform

and methanol.
[2]

The Genesis of a Key Intermediate: Discovery and
Historical Context
While a definitive singular "discovery" paper for 4-biphenylacetonitrile is not readily apparent

in historical literature, its emergence is intrinsically linked to the broader development of

synthetic methodologies for arylacetonitriles in the late 19th and early 20th centuries. The

functional group itself, the nitrile, has been a cornerstone of organic synthesis since the

pioneering work of chemists like Hermann Kolbe. The "Kolbe Nitrile Synthesis," involving the

reaction of alkyl halides with alkali metal cyanides, represents one of the earliest and most

fundamental methods for nitrile formation.[3]

The synthesis of 4-biphenylacetonitrile would have become feasible with the development of

reliable methods for the preparation of its key precursors, namely 4-substituted biphenyls. Early

methods for creating the biphenyl framework, such as the Wurtz-Fittig and Ullmann reactions,

paved the way for the synthesis of a wide array of biphenyl derivatives.

It is highly probable that the initial synthesis of 4-biphenylacetonitrile was achieved through

the nucleophilic substitution of a 4-(halomethyl)biphenyl with a cyanide salt, a direct application

of the principles established by Kolbe and others. This straightforward yet effective method

remains a cornerstone of its synthesis today.
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The Evolving Landscape of Synthesis: From
Classical Methods to Modern Innovations
The synthesis of 4-biphenylacetonitrile has evolved from classical approaches to more

sophisticated and efficient methodologies. This evolution reflects the broader trends in organic

synthesis, including the development of new reagents, catalytic systems, and a greater

emphasis on reaction efficiency and sustainability.

Cyanation of 4-(Halomethyl)biphenyls: The Workhorse
Method
The most common and historically significant route to 4-biphenylacetonitrile is the

nucleophilic substitution of a 4-(halomethyl)biphenyl, typically 4-(chloromethyl)biphenyl or 4-

(bromomethyl)biphenyl, with an inorganic cyanide salt.

Choice of Halide: 4-(Bromomethyl)biphenyl is often preferred over the chloro-derivative due

to the better leaving group ability of the bromide ion, leading to faster reaction rates.

However, 4-(chloromethyl)biphenyl is often more readily available and cost-effective.

Cyanide Source: Sodium cyanide (NaCN) and potassium cyanide (KCN) are the most

common cyanide sources due to their availability and reactivity. The choice between them

often depends on solubility in the chosen solvent system.

Solvent System: A polar aprotic solvent such as dimethylformamide (DMF) or dimethyl

sulfoxide (DMSO) is typically used to dissolve both the organic substrate and the inorganic

cyanide salt, facilitating the reaction. Aqueous-organic biphasic systems in the presence of a

phase-transfer catalyst are also highly effective.

Phase-Transfer Catalysis (PTC): The use of a phase-transfer catalyst, such as a quaternary

ammonium salt (e.g., tetrabutylammonium bromide), is a significant advancement in this

methodology. The catalyst facilitates the transfer of the cyanide anion from the aqueous

phase to the organic phase where the 4-(halomethyl)biphenyl is dissolved. This allows for

milder reaction conditions, often avoiding the need for strictly anhydrous and highly polar

solvents, and can lead to higher yields and easier workup.[4][5][6]
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DOT Diagram: Cyanation of 4-(Chloromethyl)biphenyl
Workflow
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(e.g., over Na₂SO₄) Evaporate solvent Purify by recrystallization or chromatography 4-Biphenylacetonitrile
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(C₆H₅)-(C₆H₄)-CO-CH₃ + S₈ + Morpholine → (C₆H₅)-(C₆H₄)-CH₂-CS-N(C₂H₄)₂O

(C₆H₅)-(C₆H₄)-CH₂-CS-N(C₂H₄)₂O → (C₆H₅)-(C₆H₄)-CH₂-CN (via further steps)

(C₆H₅)-(C₆H₄)-CH₂-COOH → (C₆H₅)-(C₆H₄)-CH₂-CONH₂ → (C₆H₅)-(C₆H₄)-CH₂-CN

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Biphenylacetonitrile:
Discovery, History, and Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151210#discovery-and-history-of-4-
biphenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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